Cas no 2227779-88-4 (rac-(3R,4R)-3-fluoro-4-methylpiperidine)

• Product Name: rac-(3R,4R)-3-fluoro-4-methylpiperidine
• CAS No: 2227779-88-4
• MF: C₆H₁₂FN
• MW: 117.164585113525
• CID: 5106731
• PubChem ID: 58286858
• Update Time: 2025-06-11

rac-(3R,4R)-3-fluoro-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-fluoro-4-methyl-, (3R,4R)-
• rac-(3R,4R)-3-fluoro-4-methylpiperidine

• Inchi： 1S/C6H12FN/c1-5-2-3-8-4-6(5)7/h5-6,8H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key： AJTJCPRPZUUJPS-RITPCOANSA-N
• SMILES： N1CC[C@@H](C)[C@@H](F)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on rac-(3R,4R)-3-fluoro-4-methylpiperidine

Professional Introduction to rac-(3R,4R)-3-fluoro-4-methylpiperidine (CAS No. 2227779-88-4)

Rac-(3R,4R)-3-fluoro-4-methylpiperidine, a compound with the chemical identifier CAS No. 2227779-88-4, is a significant molecule in the field of pharmaceutical chemistry and drug development. This piperidine derivative exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive compounds. The presence of both a fluoro substituent and a methyl group on the piperidine ring imparts specific electronic and steric characteristics, which are highly relevant in medicinal chemistry.

The stereochemistry of rac-(3R,4R)-3-fluoro-4-methylpiperidine, denoted by the (3R,4R) configuration, is crucial for its biological activity. Piperidine derivatives are well-known for their role in drug design due to their ability to mimic natural amino acid structures and interact with biological targets. The fluoro group, in particular, is frequently incorporated into pharmaceuticals because it can enhance metabolic stability, binding affinity, and pharmacokinetic properties. In recent years, there has been growing interest in the development of fluorinated piperidine compounds for their potential applications in treating neurological disorders, infectious diseases, and cancer.

Recent research has highlighted the importance of rac-(3R,4R)-3-fluoro-4-methylpiperidine in the synthesis of novel therapeutic agents. For instance, studies have demonstrated its utility as a building block for kinase inhibitors, which are critical in targeted cancer therapies. The fluoro substituent's ability to increase lipophilicity and binding affinity has been leveraged to design more potent and selective kinase inhibitors. Additionally, the chiral center at the 3-position of the piperidine ring allows for the exploration of enantiomeric effects, which can significantly influence drug efficacy and safety profiles.

In the realm of drug discovery, rac-(3R,4R)-3-fluoro-4-methylpiperidine has also been investigated for its potential in treating infectious diseases. Fluorinated piperidines have shown promise as scaffolds for antiviral and antibacterial agents due to their ability to disrupt essential microbial processes. For example, modifications of this compound have led to the development of novel inhibitors targeting viral proteases and enzymes involved in bacterial cell wall synthesis. These findings underscore the versatility of rac-(3R,4R)-3-fluoro-4-methylpiperidine as a pharmacophore in addressing unmet medical needs.

The synthesis of rac-(3R,4R)-3-fluoro-4-methylpiperidine involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and enantioselective catalysis, have been employed to achieve high enantiomeric purity. These techniques are essential for producing pharmaceutical-grade materials that meet stringent regulatory requirements. The growing demand for enantiomerically pure intermediates has driven innovation in synthetic chemistry, making compounds like rac-(3R,4R)-3-fluoro-4-methylpiperidine more accessible and scalable for industrial applications.

From a commercial perspective, rac-(3R,4R)-3-fluoro-4-methylpiperidine is an important intermediate in the pharmaceutical supply chain. Its synthesis and purification require specialized equipment and expertise, which has led to its production by several leading chemical manufacturers. These companies adhere to Good Manufacturing Practices (GMP) to ensure that the compound meets the highest quality standards for use in drug development. As demand for fluorinated piperidine derivatives continues to rise, investment in scalable and sustainable synthetic routes is expected to increase.

The future prospects of rac-(3R,4R)-3-fluoro-4-methylpiperidine are promising given its broad applicability in medicinal chemistry. Ongoing research aims to expand its utility by exploring new synthetic pathways and discovering novel bioactive derivatives. Collaborative efforts between academia and industry are likely to accelerate these developments, leading to more effective therapeutic agents targeting various diseases. The compound's unique structural features make it a valuable asset in the quest for next-generation pharmaceuticals.